Cas no 946256-51-5 (N-(2,4-dimethylphenyl)-2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide
• CAS No: 946256-51-5
• MF: C₂₂H₂₂N₄O₂
• MW: 374.435684680939
• CID: 5871873
• PubChem ID: 26842249
• Update Time: 2025-06-10

N-(2,4-dimethylphenyl)-2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-[2-(5-ethyl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetamide
• AKOS004956625
• 946256-51-5
• N-(2,4-dimethylphenyl)-2-[2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide
• F2227-0204
• N-(2,4-dimethylphenyl)-2-(2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide
• N-(2,4-dimethylphenyl)-2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide

• Inchi： 1S/C22H22N4O2/c1-4-21-24-25-22(28-21)19-12-16-7-5-6-8-18(16)26(19)13-20(27)23-17-10-9-14(2)11-15(17)3/h5-12H,4,13H2,1-3H3,(H,23,27)
• InChI Key： DUUGMEASJBUJJK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)CN1C2=C(C=CC=C2)C=C1C1=NN=C(CC)O1

Computed Properties

• Exact Mass: 374.17427596g/mol
• Monoisotopic Mass: 374.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 73Ų

Additional information on N-(2,4-dimethylphenyl)-2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide

Professional Introduction to N-(2,4-dimethylphenyl)-2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide (CAS No. 946256-51-5)

N-(2,4-dimethylphenyl)-2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide, identified by its CAS number 946256-51-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule represents a sophisticated fusion of aromatic rings and heterocyclic structures, which are commonly explored for their potential biological activities. The presence of multiple functional groups, including amide and oxadiazole moieties, makes this compound a promising candidate for further investigation in drug discovery and development.

The structural framework of N-(2,4-dimethylphenyl)-2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide is designed to interact with biological targets in a highly specific manner. The 2,4-dimethylphenyl group contributes to the lipophilicity of the molecule, enhancing its ability to cross cell membranes and reach intracellular targets. Meanwhile, the 5-ethyl-1,3,4-oxadiazole moiety is known for its ability to modulate enzyme activity and receptor binding. These features collectively suggest that this compound may exhibit potent pharmacological effects.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. Indoles are known to possess properties such as anti-inflammatory, antioxidant, and anticancer effects. The incorporation of an amide group in the structure of N-(2,4-dimethylphenyl)-2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide further enhances its potential as a pharmacophore. Amides are frequently found in bioactive molecules and are known to improve metabolic stability and bioavailability.

The oxadiazole ring in this compound is another key feature that contributes to its biological potential. Oxadiazoles have been extensively studied for their role in various therapeutic applications, including antimicrobial and anti-inflammatory agents. The 5-ethyl substitution on the oxadiazole ring may influence its electronic properties and binding affinity to biological targets. This modification can lead to enhanced potency and selectivity compared to unsubstituted oxadiazoles.

The synthesis of N-(2,4-dimethylphenyl)-2-2-(5-ethyl-1,3,4-oxadiazol...